6-ethyl-1,3-dimethyl-5-((thiophen-2-ylmethyl)amino)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-ethyl-1,3-dimethyl-5-(thiophen-2-ylmethylamino)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H18N4O2S/c1-4-10-8-18-14-12(15(21)20(3)16(22)19(14)2)13(10)17-9-11-6-5-7-23-11/h5-8H,4,9H2,1-3H3,(H,17,18)
• InChI Key: CIDWTISXSGXEIT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1NCC3=CC=CS3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C16H18N4O2S
• Molecular Weight: 330.4 g/mol

Description

6-ethyl-1,3-dimethyl-5-((thiophen-2-ylmethyl)amino)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C16H18N4O2S and its molecular weight is 330.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

The synthesis and structure-activity relationship (SAR) studies of thieno[2,3-d]pyrimidine-2,4-diones, a class closely related to the specified compound, have been explored as potent GnRH receptor antagonists for treating reproductive diseases. These studies reveal that certain substituents on the core structure significantly influence receptor binding activity, highlighting the importance of specific structural features for pharmacological effectiveness (Guo et al., 2003).

Catalytic and Synthetic Applications

In the realm of organic synthesis, pyrido[2,3-d]pyrimidine derivatives have been synthesized through environmentally benign methods, showcasing their potential as intermediates in creating structurally diverse compounds. For instance, the use of thiourea dioxide in water as a recyclable catalyst highlights an approach towards sustainable chemistry, enabling the synthesis of dihydropyrido[2,3-d]pyrimidine-2,4-diones derivatives under milder reaction conditions (Verma & Jain, 2012).

Applications in Material Science

Exploring the applications beyond pharmacology, certain derivatives of pyrido[2,3-d]pyrimidine have been evaluated for their potential in optical, nonlinear optical (NLO), and drug discovery applications. These compounds exhibit significant kinetic and thermal stabilities, making them promising candidates for NLO device fabrications due to their considerable NLO character (Mohan et al., 2020).

Antiviral Research

The antiviral properties of pyrido[2,3-d]pyrimidine derivatives have also been investigated, with some compounds synthesized from this class showing activity against viruses such as Hepatitis A and Herpes simplex type-1. This highlights the potential of these compounds in contributing to the development of new antiviral agents (El-Etrawy & Abdel-Rahman, 2010).